Cas no 106287-91-6 (1H-Indole-3-aceticacid, 5-methoxy-2-methyl-1-[2-(4-methylphenyl)-2-oxoethyl]-)

• Product Name: 1H-Indole-3-aceticacid, 5-methoxy-2-methyl-1-[2-(4-methylphenyl)-2-oxoethyl]-
• CAS No: 106287-91-6
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 186331
• PubChem ID: 60126
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, 5-methoxy-2-methyl-1-[2-(4-methylphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 5-methoxy-2-methyl-1-[2-(4-methylphenyl)-2-oxoethyl]-
• 1-(4-Methylphenacyl)-2-methyl-5-methoxyindol-3-ylacetic acid
• 2-[5-methoxy-2-methyl-1-[2-(4-methylphenyl)-2-oxoethyl]indol-3-yl]acetic acid
• {5-methoxy-2-methyl-1-[2-(4-methylphenyl)-2-oxoethyl]-1h-indol-3-yl}acetic acid
• 1H-INDOLE-3-ACETIC ACID, 5-METHOXY-2-METHYL-1-(2-(4-METHYLPHENYL)-2-OXOETHYL)-
• 5-Methoxy-2-methyl-1-(2-(4-methylphenyl)-2-oxoethyl)-1H-indole-3-acetic acid
• AC1L1SLK
• AC1Q5VL8
• ACMC-20m9yy
• BRN 5625454
• DTXSID80147563
• 106287-91-6

• Inchi： 1S/C21H21NO4/c1-13-4-6-15(7-5-13)20(23)12-22-14(2)17(11-21(24)25)18-10-16(26-3)8-9-19(18)22/h4-10H,11-12H2,1-3H3,(H,24,25)
• InChI Key： PZBBUEAPAIYTBN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(CC(=O)O)=C(C)N2CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 351.14713
• Monoisotopic Mass: 351.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Density: 1.2
• Boiling Point: 591.5°C at 760 mmHg
• Flash Point: 311.5°C
• Refractive Index: 1.594
• PSA: 68.53
• LogP: 3.77670